Cas no 1781143-69-8 (3,3-difluoro-4-methoxybutanoic acid)

• Product Name: 3,3-difluoro-4-methoxybutanoic acid
• CAS No: 1781143-69-8
• MF: C₅H₈F₂O₃
• MW: 154.112029075623
• CID: 6254183
• PubChem ID: 105430017
• Update Time: 2025-05-25

3,3-difluoro-4-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-4-methoxybutanoic acid
• 1781143-69-8
• EN300-1928835

• Inchi： 1S/C5H8F2O3/c1-10-3-5(6,7)2-4(8)9/h2-3H2,1H3,(H,8,9)
• InChI Key： NQHIHZSQDDNMTG-UHFFFAOYSA-N
• SMILES： FC(COC)(CC(=O)O)F

Computed Properties

• Exact Mass: 154.04415044g/mol
• Monoisotopic Mass: 154.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 3,3-difluoro-4-methoxybutanoic acid

Professional Introduction to 3,3-difluoro-4-methoxybutanoic Acid (CAS No. 1781143-69-8)

3,3-difluoro-4-methoxybutanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1781143-69-8, is characterized by its distinct molecular structure, which includes both fluorine and methoxy functional groups. These features make it a promising candidate for various applications, particularly in the development of novel drugs and agrochemicals.

The molecular formula of 3,3-difluoro-4-methoxybutanoic acid is C₆H₉FO₂, reflecting its composition of six carbon atoms, nine hydrogen atoms, one fluorine atom, and two oxygen atoms. The presence of fluorine atoms in the molecule contributes to its unique chemical properties, such as increased metabolic stability and enhanced binding affinity to biological targets. These attributes are highly valued in drug design, where optimizing metabolic pathways and target interactions can significantly improve therapeutic efficacy.

In recent years, the demand for fluorinated compounds in pharmaceutical research has surged due to their favorable pharmacokinetic profiles. 3,3-difluoro-4-methoxybutanoic acid is no exception and has been explored in several cutting-edge studies. For instance, researchers have investigated its potential as a building block for synthesizing more complex molecules with therapeutic applications. The compound's structural versatility allows for modifications at multiple sites, enabling the creation of derivatives with tailored properties.

One of the most compelling aspects of 3,3-difluoro-4-methoxybutanoic acid is its role in the development of enzyme inhibitors. Fluorinated carboxylic acids are known to exhibit potent inhibitory effects on various enzymes by interacting with key residues in the active site. This has led to its incorporation into several research projects aimed at identifying novel inhibitors for diseases such as cancer and inflammatory disorders. The methoxy group further enhances its reactivity, providing additional sites for functionalization and improving its compatibility with biological systems.

The synthesis of 3,3-difluoro-4-methoxybutanoic acid presents both challenges and opportunities for chemists. Traditional synthetic routes often require multiple steps and the use of specialized reagents. However, advances in catalytic methods have made it possible to produce this compound more efficiently and cost-effectively. These improvements have opened up new avenues for large-scale production and application in industrial settings.

Recent studies have also highlighted the compound's potential in materials science. Fluorinated organic compounds are increasingly being used to develop advanced materials with unique properties, such as high thermal stability and chemical resistance. 3,3-difluoro-4-methoxybutanoic acid could serve as a precursor for creating novel polymers and coatings that meet these demands.

The safety profile of 3,3-difluoro-4-methoxybutanoic acid is another critical consideration in its application. While it does not pose significant health risks under normal conditions, proper handling procedures must be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure.

In conclusion, 3,3-difluoro-4-methoxybutanoic acid (CAS No. 1781143-69-8) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an attractive candidate for further research and development. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in modern chemistry.